Cas no 899940-81-9 (5-{(4-fluorophenyl)methylsulfanyl}-1,3-dimethyl-6-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 5-{(4-fluorophenyl)methylsulfanyl}-1,3-dimethyl-6-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 899940-81-9
• MF: C₁₉H₂₀FN₃O₂S
• MW: 373.444406509399
• CID: 5489931
• PubChem ID: 18585382
• Update Time: 2025-06-03

5-{(4-fluorophenyl)methylsulfanyl}-1,3-dimethyl-6-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• F2805-0456
• 5-[(4-fluorophenyl)methylsulfanyl]-1,3-dimethyl-6-propylpyrido[2,3-d]pyrimidine-2,4-dione
• AKOS024468468
• 899940-81-9
• 5-((4-fluorobenzyl)thio)-1,3-dimethyl-6-propylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
• 5-{(4-fluorophenyl)methylsulfanyl}-1,3-dimethyl-6-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

• Inchi： 1S/C19H20FN3O2S/c1-4-5-13-10-21-17-15(18(24)23(3)19(25)22(17)2)16(13)26-11-12-6-8-14(20)9-7-12/h6-10H,4-5,11H2,1-3H3
• InChI Key： XNFWGQBJRKDERC-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)F)C1C(=CN=C2C=1C(N(C)C(N2C)=O)=O)CCC

Computed Properties

• Exact Mass: 373.12602622g/mol
• Monoisotopic Mass: 373.12602622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 78.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 5-{(4-fluorophenyl)methylsulfanyl}-1,3-dimethyl-6-propyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

5-{(4-Fluorophenyl)methylsulfanyl}-1,3-dimethyl-6-propyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 899940-81-9)

The compound 5-{(4-fluorophenyl)methylsulfanyl}-1,3-dimethyl-6-propyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione, with CAS registry number 899940-81-9, represents a highly specialized organic molecule belonging to the class of pyrido[2,3-d]pyrimidine derivatives. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential bioactivity. The molecule's structure is characterized by a pyrido[2,3-d]pyrimidine core with multiple substituents that contribute to its functional diversity.

The pyrido[2,3-d]pyrimidine framework is a fused bicyclic system comprising a pyridine ring and a pyrimidine ring. This structural motif is known for its ability to interact with various biological targets, including protein kinases and other enzymes. The presence of the methylsulfanyl group attached to the fluorophenyl moiety introduces additional electronic and steric effects that may enhance the compound's binding affinity to specific receptors or enzymes. Furthermore, the substitution pattern of the molecule—specifically the methyl groups at positions 1 and 3 and the propyl group at position 6—plays a critical role in modulating its physicochemical properties and bioavailability.

Recent studies have focused on exploring the potential of this compound as a lead molecule for drug development. For instance, researchers have investigated its ability to inhibit key enzymes involved in inflammatory pathways. The methylsulfanyl group has been shown to exhibit antioxidant properties in vitro, which could be beneficial in treating conditions associated with oxidative stress. Additionally, the fluorophenyl substituent enhances lipophilicity without significantly compromising solubility—a balance that is crucial for drug-like behavior.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to improve reaction efficiency and yield high-purity product. The optimization of synthetic routes remains an active area of research to ensure scalability and cost-effectiveness for potential clinical applications.

From a pharmacokinetic standpoint, preliminary studies indicate that this compound exhibits moderate absorption in preclinical models. Its half-life and clearance rates suggest that it may have suitable pharmacokinetic profiles for once-daily dosing regimens. However, further studies are required to confirm these findings and assess safety profiles in more advanced models.

The application of computational chemistry tools has provided valuable insights into the molecular interactions of this compound with target proteins. Molecular docking studies have revealed favorable binding modes with several kinases implicated in cancer progression. These findings underscore the potential utility of this compound as an anticancer agent or as a template for developing more potent analogs.

In conclusion, the compound 5-{(4-fluorophenyl)methylsulfanyl}-1,3-dimethyl-6-propyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 899940-81-9) represents a promising lead molecule with diverse functional groups that confer unique chemical and biological properties. Its structural features make it an attractive candidate for further exploration in drug discovery programs targeting various therapeutic areas.